5-[1-(5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine

• IUPAC Name: 5-[1-(5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C17H20N6S/c1-11-12(2)20-17-18-10-19-23(17)16(11)22-8-14(9-22)21-5-3-15-13(7-21)4-6-24-15/h4,6,10,14H,3,5,7-9H2,1-2H3
• InChI Key: ZKTVRMTUUPJWDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NC=N2)N=C1C)N3CC(C3)N4CCC5=C(C4)C=CS5
• Molecular Formula: C17H20N6S
• Molecular Weight: 340.4 g/mol

Description

1,2,4-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

1,2,4-Triazoles can be synthesized via several methods. One common method involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazoles is unique, with three nitrogen atoms and two carbon atoms in a five-membered ring. This structure allows for hydrogen-bonding and dipole interactions with biological receptors.

Chemical Reactions Analysis

1,2,4-Triazoles can undergo various chemical reactions due to their unique structure. They can act as ligands in coordination chemistry, form complexes with metals, and participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

1,2,4-Triazoles are generally stable compounds. They have high nitrogen content, which contributes to their reactivity. They can form hydrogen bonds, which makes them soluble in many solvents.

Mechanism of Action

The mechanism of action of 1,2,4-triazoles depends on their specific structure and the biological system they interact with. They often operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors.

Safety and Hazards

The safety and hazards of 1,2,4-triazoles depend on their specific structure. Some triazoles are used as pharmaceuticals and are safe for human consumption, while others can be hazardous.

Future Directions

The future research directions in the field of 1,2,4-triazoles involve the development of new synthetic methods and the exploration of their biological activities. There is also interest in designing environmentally friendly syntheses of these compounds.